Titanium, 2,2-bis(2-propenyloxy-.kappa.O)methyl-1-butanolato-.kappa.Otris(dioctyl phosphato-.kappa.O
Titanium, 2,2-bis(2-propenyloxy-.kappa.O)methyl-1-butanolato-.kappa.Otris(dioctyl phosphato-.kappa.O
Brand Name:
Vulcanchem
CAS No.:
110438-25-0
VCID:
VC0034508
InChI:
InChI=1S/3C16H35O4P.C12H22O3.Ti/c3*1-15(2)11-7-5-9-13-19-21(17,18)20-14-10-6-8-12-16(3)4;1-4-7-14-10-12(6-3,9-13)11-15-8-5-2;/h3*15-16H,5-14H2,1-4H3,(H,17,18);4-5,13H,1-2,6-11H2,3H3;
SMILES:
CCC(CO)(COCC=C)COCC=C.CC(C)CCCCCOP(=O)(O)OCCCCCC(C)C.CC(C)CCCCCOP(=O)(O)OCCCCCC(C)C.CC(C)CCCCCOP(=O)(O)OCCCCCC(C)C.[Ti]
Molecular Formula:
C60H127O15P3Ti
Molecular Weight:
1229.449
Titanium, 2,2-bis(2-propenyloxy-.kappa.O)methyl-1-butanolato-.kappa.Otris(dioctyl phosphato-.kappa.O
CAS No.: 110438-25-0
Main Products
VCID: VC0034508
Molecular Formula: C60H127O15P3Ti
Molecular Weight: 1229.449
CAS No. | 110438-25-0 |
---|---|
Product Name | Titanium, 2,2-bis(2-propenyloxy-.kappa.O)methyl-1-butanolato-.kappa.Otris(dioctyl phosphato-.kappa.O |
Molecular Formula | C60H127O15P3Ti |
Molecular Weight | 1229.449 |
IUPAC Name | bis(6-methylheptyl) hydrogen phosphate;2,2-bis(prop-2-enoxymethyl)butan-1-ol;titanium |
Standard InChI | InChI=1S/3C16H35O4P.C12H22O3.Ti/c3*1-15(2)11-7-5-9-13-19-21(17,18)20-14-10-6-8-12-16(3)4;1-4-7-14-10-12(6-3,9-13)11-15-8-5-2;/h3*15-16H,5-14H2,1-4H3,(H,17,18);4-5,13H,1-2,6-11H2,3H3; |
Standard InChIKey | JLDZYIFSQACZAL-UHFFFAOYSA-N |
SMILES | CCC(CO)(COCC=C)COCC=C.CC(C)CCCCCOP(=O)(O)OCCCCCC(C)C.CC(C)CCCCCOP(=O)(O)OCCCCCC(C)C.CC(C)CCCCCOP(=O)(O)OCCCCCC(C)C.[Ti] |
Last Modified | Aug 20 2021 |
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